3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-amine hydrochloride

• CAS RN: 2763758-72-9
• Molecular Formula: C9H15ClF3N
• Molecular Weight: 229.7

Description

3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-amine hydrochloride is a chemical compound that belongs to the class of bicyclic amines. It has been the subject of scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis.1.1]pentan-1-amine hydrochloride.

Mechanism of Action

The mechanism of action of 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-amine hydrochloride is not fully understood. However, it has been proposed that it acts as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. It has also been suggested that it may interact with other neurotransmitter systems such as the opioid and serotonin systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-amine hydrochloride have been studied in various animal models. It has been shown to increase the threshold for seizures and reduce pain and anxiety-like behaviors. It has also been reported to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-amine hydrochloride in lab experiments is its high potency and selectivity. It has been shown to exhibit activity at low concentrations, which makes it a cost-effective option for research studies. However, one of the limitations is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-amine hydrochloride. One of the areas of interest is the development of novel drugs based on its bicyclic structure. Another direction is the investigation of its potential applications in the treatment of neurological disorders such as epilepsy and anxiety disorders. Further studies are also needed to elucidate its mechanism of action and to optimize its pharmacokinetic properties. In addition, its potential use as a tool for chemical synthesis and organic chemistry reactions should be explored.
Conclusion
In conclusion, 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-amine hydrochloride is a promising chemical compound with potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis. Its unique bicyclic structure and potent pharmacological properties make it a valuable tool for scientific research. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties. Its potential for the development of novel drugs and its use as a tool for chemical synthesis make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-amine hydrochloride involves the reaction of 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-one with hydroxylamine hydrochloride in the presence of sodium acetate. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt form. This synthesis method has been reported in the literature and has been optimized for high yield and purity.

Scientific Research Applications

3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to have potent anticonvulsant, analgesic, and anxiolytic properties. In addition, it has been shown to exhibit activity against various types of cancer cells. Its unique bicyclic structure makes it a promising candidate for the development of novel drugs with improved efficacy and reduced side effects.